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Compound of Interest

Compound Name: A 419259

Cat. No.: B1145261

Introduction

A-419259 is a potent and selective pyrrolo-pyrimidine inhibitor of the Src family of kinases
(SFKs).[1][2][3] It demonstrates high affinity for key members of this family, playing a crucial
role in cell proliferation, differentiation, and survival. These application notes provide a
comprehensive overview of A-419259, including its inhibitory activity and a detailed protocol for
an in vitro kinase assay to assess its effects.

Mechanism of Action

A-419259 exerts its biological effects by targeting the ATP-binding site of Src family kinases,
thereby preventing the phosphorylation of their downstream substrates.[3][4] This inhibition
disrupts key signaling pathways involved in oncogenesis, making A-419259 a valuable tool for
cancer research and drug development.[5][6]

Quantitative Data

The inhibitory activity of A-419259 against various kinases has been determined through in
vitro assays. The half-maximal inhibitory concentration (IC50) values, which represent the
concentration of the inhibitor required to reduce enzyme activity by 50%, are summarized
below.
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Kinase IC50 (nM)
Lck <3

Lyn <3

Src 9

Hck 11.26
c-Abl 3000

PKC >33000

Data compiled from multiple sources.[1][3][5]

Signaling Pathway Inhibition

A-419259 effectively blocks the signaling cascade mediated by Src family kinases. This action
inhibits downstream pathways, such as the STATS and Erk signaling, which are critical for cell
proliferation and survival in certain cancer cells.[7]
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Caption: Inhibition of Src family kinases by A-419259.

In Vitro Kinase Assay Protocol for A-419259

This protocol provides a detailed methodology for determining the inhibitory activity of A-
419259 against a specific Src family kinase (e.g., Src, Lck, Lyn, or Hck) using a generic ELISA-
based assay format.[7]

Experimental Workflow

The overall workflow for the in vitro kinase assay is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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